Cas no 2408968-59-0 (3-Amino-2-fluoropropan-1-ol hydrochloride)

• Product Name: 3-Amino-2-fluoropropan-1-ol hydrochloride
• CAS No: 2408968-59-0
• MF: C₃H₉ClFNO
• MW: 129.561063528061
• CID: 6340365
• PubChem ID: 146013273
• Update Time: 2025-05-28

3-Amino-2-fluoropropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT21905
• 2408968-59-0
• EN300-7353973
• 3-Amino-2-fluoropropan-1-ol hydrochloride
• AKOS040805587
• 3-AMINO-2-FLUOROPROPAN-1-OL HCL

• Inchi： 1S/C3H8FNO.ClH/c4-3(1-5)2-6;/h3,6H,1-2,5H2;1H
• InChI Key： FXGLUSCLLWMQRL-UHFFFAOYSA-N
• SMILES： Cl.FC(CO)CN

Computed Properties

• Exact Mass: 129.0356698g/mol
• Monoisotopic Mass: 129.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 34
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-2-fluoropropan-1-ol hydrochloride

Recent Advances in the Study of 3-Amino-2-fluoropropan-1-ol Hydrochloride (CAS: 2408968-59-0)

3-Amino-2-fluoropropan-1-ol hydrochloride (CAS: 2408968-59-0) is a fluorinated amino alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile building block in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and prodrugs. The presence of both amino and hydroxyl functional groups, along with the fluorine atom, provides unique reactivity and binding properties, making it a valuable scaffold for drug design.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 3-Amino-2-fluoropropan-1-ol hydrochloride in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a key intermediate to develop a series of small molecules targeting tyrosine kinases, which are implicated in various cancers. The study demonstrated that the fluorine atom in the compound enhances the binding affinity of the inhibitors to the kinase active site, leading to improved potency and selectivity. These findings highlight the potential of 3-Amino-2-fluoropropan-1-ol hydrochloride in the design of next-generation anticancer agents.

Another significant application of this compound was reported in a recent ACS Chemical Biology paper, where it was used to develop prodrugs for targeted drug delivery. The researchers conjugated 3-Amino-2-fluoropropan-1-ol hydrochloride with a cytotoxic payload, creating a prodrug that is selectively activated in tumor tissues. The fluorine atom played a crucial role in modulating the prodrug's stability and release kinetics, ensuring controlled and site-specific drug delivery. This approach holds promise for reducing off-target effects and improving the therapeutic index of anticancer drugs.

In addition to its applications in drug development, 3-Amino-2-fluoropropan-1-ol hydrochloride has also been explored in the field of chemical biology as a tool for studying enzyme mechanisms. A recent Nature Chemical Biology study utilized this compound to probe the active site of a fluorinase enzyme, revealing insights into the enzyme's catalytic mechanism and substrate specificity. The study provided valuable information for the engineering of fluorinases for biotechnological applications, such as the biosynthesis of fluorinated pharmaceuticals.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Amino-2-fluoropropan-1-ol hydrochloride. A recent Organic Process Research & Development article addressed these challenges by optimizing the synthetic route and purification protocols, achieving higher yields and purity. These advancements are critical for ensuring the compound's availability for further research and development.

In conclusion, 3-Amino-2-fluoropropan-1-ol hydrochloride (CAS: 2408968-59-0) is a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug design to enzyme mechanism studies. Recent studies have demonstrated its potential in developing kinase inhibitors, prodrugs, and biotechnological tools, paving the way for future innovations in the field. Continued research and optimization of its synthesis will further enhance its utility and impact in the pharmaceutical industry.